Cas no 247140-51-8 (Hexanoic acid, 6-(3-iodobenzoyl)amino-)

• Product Name: Hexanoic acid, 6-(3-iodobenzoyl)amino-
• CAS No: 247140-51-8
• MF: C₁₃H₁₆INO₃
• MW: 361.17551612854
• CID: 5526285
• Update Time: 2025-08-05

Hexanoic acid, 6-(3-iodobenzoyl)amino- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(3-iodobenzoyl)amino]-
• Hexanoic acid, 6-(3-iodobenzoyl)amino-

• Inchi： 1S/C13H16INO3/c14-11-6-4-5-10(9-11)13(18)15-8-3-1-2-7-12(16)17/h4-6,9H,1-3,7-8H2,(H,15,18)(H,16,17)
• InChI Key： JDYDHGWUYUAFFY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCNC(=O)C1=CC=CC(I)=C1

Additional information on Hexanoic acid, 6-(3-iodobenzoyl)amino-

Hexanoic Acid, 6-(3-Iodobenzoyl)Amino-: A Comprehensive Overview

Hexanoic acid, 6-(3-iodobenzoyl)amino-, also known by its CAS number 247140-51-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically branched-chain amino acids, and has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a hexanoic acid backbone with a substituted benzoyl group at the sixth position, making it a derivative of caproic acid. The presence of the iodine atom in the benzoyl group introduces unique electronic and steric properties, which play a crucial role in its chemical reactivity and biological activity.

The synthesis of hexanoic acid, 6-(3-iodobenzoyl)amino- involves a multi-step process that typically begins with the preparation of the benzoyl iodide derivative. This is followed by nucleophilic substitution reactions to introduce the amino group at the sixth position of the hexanoic acid chain. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most promising aspects of this compound is its potential as a building block in medicinal chemistry. The amino acid moiety serves as a versatile platform for further functionalization, allowing researchers to explore various substitution patterns and stereochemistry. For instance, studies have shown that hexanoic acid, 6-(3-iodobenzoyl)amino- can be used as a precursor for peptide synthesis, where its unique side chain provides additional degrees of freedom for molecular design. This has led to its application in developing bioactive molecules targeting specific receptors or enzymes.

In terms of biological activity, recent research has focused on evaluating the compound's effects on cellular processes. Preclinical studies indicate that hexanoic acid, 6-(3-iodobenzoyl)amino- exhibits moderate anti-inflammatory properties, potentially due to its ability to modulate cytokine production. Additionally, there is emerging evidence suggesting that this compound may possess antioxidant activity, which could be harnessed in developing therapeutic agents for oxidative stress-related disorders.

The structural versatility of hexanoic acid, 6-(3-iodobenzoyl)amino- also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers has been explored for use in surface modification techniques, enhancing the functionality of biomaterials used in medical devices. Furthermore, its compatibility with various polymer systems suggests potential applications in drug delivery systems where controlled release mechanisms are required.

In conclusion, hexanoic acid, 6-(3-iodobenzoyl)amino-, with its CAS number 247140-51-8, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological properties position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern medicine and materials science.